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Compound of Interest

2-(3-Chloro-4-
Compound Name:
fluorophenoxy)ethanamine

CAS No.: 883524-07-0

Cat. No.: B3293037

Get Quote

Technical Profile: 2-(3-Chloro-4-
fluorophenoxy)ethanamine

CAS: 914086-51-4 | Formula: C

H

CIFNO (Free Base)[1][2][3]

Executive Summary

2-(3-Chloro-4-fluorophenoxy)ethanamine is a bifunctional pharmacophore combining a
lipophilic, metabolically stable aryl ether tail with a reactive primary amine headgroup.[1][2][3] It
serves as a critical linker and "tail" moiety in the development of kinase inhibitors, GPCR
ligands, and reuptake inhibitors.[3] The specific 3-chloro-4-fluoro substitution pattern is
designed to block para-position metabolic oxidation (via the fluorine atom) while enhancing
lipophilicity and steric bulk (via the chlorine atom), improving the pharmacokinetic (PK) profile
of lead compounds.[1][2][3]
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Physicochemical Properties

The following data aggregates experimental values and high-confidence predictive models

suitable for drug design calculations.

Property Value | Description Context
) 189.61 g/mol (Free Free base is an oil; HCI salt is
Molecular Weight )
Base)226.08 g/mol (HCI Salt) a solid.[1][2][3]
) ) ) Amine salts are prone to
White to off-white hygroscopic )
Appearance deliquescence; store

solid (HCI salt)

desiccated.[1][2][3]

Moderate lipophilicity; crosses

LogP (Predicted) 21+0.3 blood-brain barrier (BBB).[1][2]
[3]
i ) Protonated at physiological pH
pKa (Basic) ~9.6 (Amine)
(7.4).[1](3]
2 (Amine NH Critical for receptor binding
H-Bond Donors ' _
) interactions.[1][2][3]

H-Bond Acceptors

2 (Ether O, Amine N)

Rotatable Bonds

High conformational flexibility
for binding pockets.[1][2][3]

Solubility

DMSO (>50 mg/mL),
Methanol, Water (as HCI salt)

Free base requires organic
solvents (DCM, EtOAC).[3]

Synthetic Methodology

Expert Insight: Direct alkylation of 3-chloro-4-fluorophenol with 2-chloroethanamine often leads

to polymerization or over-alkylation (formation of secondary/tertiary amines).[1][2][3] The

industry-standard protocol utilizes a Protected Amine Strategy (Boc or Phthalimide) to ensure

the exclusive formation of the primary amine.[1][2][3]
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Recommended Workflow: Boc-Protection Route

This two-step protocol maximizes yield and purity, avoiding difficult chromatographic
separations of side products.[1][2][3]

Step 1: O-Alkylation

Reaction: Nucleophilic substitution of the phenol onto N-Boc-2-bromoethylamine.[1][2][3]

Reagents: 3-Chloro-4-fluorophenol (1.0 eq), tert-Butyl N-(2-bromoethyl)carbamate (1.1 eq),
K

CO

(2.0 eq).[1][2][3]

¢ Solvent: DMF or Acetonitrile (Anhydrous).[1][2][3]
e Conditions: 60-80°C for 4-12 hours.[1][2]

o Workup: Dilute with water, extract into EtOAc. Wash with NaOH (1M) to remove unreacted
phenol.[3]

Step 2: Deprotection

Reaction: Acid-mediated cleavage of the Boc group.[1][2]
o Reagents: 4M HCI in Dioxane or TFA/DCM (1:1).
e Conditions: 0°C to RT, 1-2 hours.

« Isolation: Evaporate solvent.[1][2][3] Triturate residue with diethyl ether to precipitate the
pure Hydrochloride salt.[2]

Synthesis Pathway Diagram

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-fluorophenol
https://www.evitachem.com/product/evt-2948712
https://pubchem.ncbi.nlm.nih.gov/compound/Heptafluoropropyl-pentafluoroethyl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-fluorophenol
https://www.evitachem.com/product/evt-2948712
https://pubchem.ncbi.nlm.nih.gov/compound/Heptafluoropropyl-pentafluoroethyl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-fluorophenol
https://www.evitachem.com/product/evt-2948712
https://pubchem.ncbi.nlm.nih.gov/compound/Heptafluoropropyl-pentafluoroethyl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-fluorophenol
https://www.evitachem.com/product/evt-2948712
https://pubchem.ncbi.nlm.nih.gov/compound/Heptafluoropropyl-pentafluoroethyl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-fluorophenol
https://www.evitachem.com/product/evt-2948712
https://pubchem.ncbi.nlm.nih.gov/compound/Heptafluoropropyl-pentafluoroethyl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-fluorophenol
https://www.evitachem.com/product/evt-2948712
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-fluorophenol
https://www.evitachem.com/product/evt-2948712
https://pubchem.ncbi.nlm.nih.gov/compound/Heptafluoropropyl-pentafluoroethyl-ether
https://www.evitachem.com/product/evt-2948712
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3293037?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: 3-Chloro-4-fluorophenol K2CO3, DMF

(CAS 2613-23-2) w» - 4M HCU/Dioxane
Intermediate: Deprotection Product: 2-(3-Chloro-4-fluorophenoxy)

Boc-Protected Ether ethanamine HCI
Reagent: N-Boc-2-bromoethylamine

Click to download full resolution via product page

Caption: Two-step regioselective synthesis preventing poly-alkylation side reactions.

Medicinal Chemistry Applications

This building block is frequently employed to optimize Structure-Activity Relationships (SAR) in
three key ways:

A. Metabolic Stability (The Fluorine Effect)

The fluorine atom at the para-position of the phenyl ring blocks CYP450-mediated
hydroxylation, a common metabolic clearance pathway for phenoxy ethers.[1][2][3] This
significantly extends the half-life (

) of the drug molecule compared to non-fluorinated analogs.[2][3]

B. Lipophilicity Modulation

The 3-chloro substituent increases lipophilicity (

value +0.[1][2]71) and steric bulk without introducing the chemical reactivity of a bromo- or
iodo- group.[1][2] This combination (3-Cl, 4-F) creates a hydrophobic "cap" that fits well into
hydrophobic pockets of enzymes (e.g., Kinases, MAO-B) or GPCRs (e.g., 5-HT receptors).[1]

[21[3]
C. Linker Utility

The ethylamine chain serves as a flexible tether.[2] The terminal amine can be derivatized into:
e Amides: Reacting with carboxylic acids to form stable linkers.[1][2][3]

o Ureas/Carbamates: For rigidifying the scaffold.[1]
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e Secondary Amines: Via reductive amination, often used to target CNS transporters.[1][3]
Handling & Safety Protocols
GHS Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).[1][3]

o Storage: The HCI salt is hygroscopic.[1] Store at -20°C in a tightly sealed container under
inert gas (Argon/Nitrogen) if possible.

e Handling: Use a fume hood.[1] Avoid inhalation of dust.[2]
e Emergency:
o Eye Contact: Rinse with water for 15 mins.[1][2]

o Skin Contact: Wash with soap and water; the lipophilic nature facilitates skin absorption.[1]

References
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e Cheméo.Chemical Properties of 3-Chloro-4-fluorophenol.[Link][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [2-(3-Chloro-4-fluorophenoxy)ethanamine CAS 914086-
51-4 properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3293037/docs#2-3-chloro-4-fluorophenoxy-
ethanamine-cas-914086-51-4-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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